2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H16N6O4S/c1-26-11-4-2-10(3-5-11)22-13(20-21-16(22)27-8-12(17)23)6-9-7-14(24)19-15(25)18-9/h2-5,7H,6,8H2,1H3,(H2,17,23)(H2,18,19,24,25)
• InChI Key: YZLHZQFSMXGTFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C16H16N6O4S
• Molecular Weight: 388.4 g/mol
• CAS No.: 852152-86-4

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H16N6O4S and its molecular weight is 388.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Insights

Several studies have focused on the synthesis and structural analysis of compounds related to 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide. These research efforts often aim to expand the chemical diversity of heterocyclic compounds, which are critical in developing new pharmaceuticals and materials. For instance, the work by Mekuskiene and Vainilavicius explores cyclization reactions to produce novel pyrimidine diones and their derivatives with potential biological activities (Mekuskiene & Vainilavicius, 2006). Similar studies involve synthesizing various heterocyclic compounds, including triazole and tetrahydropyrimidine derivatives, indicating the versatility and interest in this chemical space for developing new compounds with potential applications in drug development and beyond (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activities

Research into the biological activities of compounds structurally related to this compound has shown a range of potential therapeutic applications. For example, Singh et al. synthesized a series of triazole derivatives and evaluated their antibacterial activities, providing insights into their potential as antimicrobial agents (Singh, Kaur, Kumar, Kumar, & Kumar, 2010). Mirzayi et al. focused on tetrahydropyrimidinone(thione)-triazole hybrids, assessing their cytotoxic and antimicrobial activities, which highlights the compound's relevance in discovering new anticancer and antibiotic treatments (Mirzayi, Kakanj, Sepehri, Alavinejad, Bakherad, & Ghazi-Khansari, 2021).